Cas no 1072944-78-5 (Bis(6-Bromoquinoline)sulfate)

• Product Name: Bis(6-Bromoquinoline)sulfate
• CAS No: 1072944-78-5
• MF: C₁₈H₁₄Br₂N₂O₄S
• MW: 514.1877617836
• MDL: MFCD11053877
• CID: 857537
• PubChem ID: 46738998
• Update Time: 2025-04-19

Bis(6-Bromoquinoline)sulfate Chemical and Physical Properties

Names and Identifiers

• 6-Bromoquinoline semi-sulfate
• Bis(6-Bromoquinoline)sulfate
• 6-bromoquinoline,sulfuric acid
• 1072944-78-5
• Sulfuric acid--6-bromoquinoline (1/2)
• BIS(6-BROMOQUINOLINE); SULFURIC ACID
• SB73195
• AKOS015897184
• 6-bromoquinoline;sulfuric acid
• DTXSID60674640

• MDL： MFCD11053877
• Inchi： 1S/2C9H6BrN.H2O4S/c2*10-8-3-4-9-7(6-8)2-1-5-11-9;1-5(2,3)4/h2*1-6H;(H2,1,2,3,4)
• InChI Key： FKKDZNQCLIGYAM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CC=CN=2)C=1.BrC1C=CC2C(=CC=CN=2)C=1.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 511.90400
• Monoisotopic Mass: 511.90410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.76000
• LogP: 6.42260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines